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Compound of Interest

Compound Name: n-Ethyl-2-hydroxyacetamide

CAS No.: 66223-75-4

Cat. No.: B110698 Get Quote

CAS: 66223-75-4 | Formula: C₄H₉NO₂ | MW: 103.12 g/mol [1][2]

Core Technical Overview
n-Ethyl-2-hydroxyacetamide is a secondary amide featuring a hydroxyl group.[1][2] This dual

functionality creates a specific purification challenge: the molecule is amphiphilic—soluble in

water and polar organic solvents (alcohols), but less soluble in non-polar hydrocarbons.[1][2]

Physical State: Typically a low-melting solid or viscous oil (estimated MP range: 40–70°C,

depending on purity).[1][2]

Critical Warning: Do not confuse with its isomer, N-(2-hydroxyethyl)acetamide (CAS 142-26-

7).[1][2] The physical properties and solubility profiles differ significantly.[1][2]

Primary Challenge: "Oiling out" (liquid-liquid phase separation) rather than crystallization,

due to its low melting point and high polarity.[1][2]

Solvent Selection Guide
There is no single "magic solvent" for every impurity profile.[1][2] You must select a solvent

system based on the polarity difference between your product and its impurities.[1][2]
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System Type
Solvent Pair
(Solvent / Anti-
Solvent)

Ratio (v/v) Best For

Standard
Ethyl Acetate /

Hexane
1:1 to 1:4

General purification.

[1][2] The amide

dissolves in hot

EtOAc; Hexane

lowers solubility upon

cooling.[1][2]

High Polarity Ethanol / Diethyl Ether 1:5

Removing non-polar

impurities.[1][2]

Dissolve in min. EtOH;

add Ether until cloudy.

Alternative Acetonitrile / Toluene Variable

If EtOAc fails.

Acetonitrile solubilizes

the amide well;

Toluene acts as a mild

anti-solvent.[1][2]

Single Solvent Isopropyl Acetate N/A

milder than EtOAc;

higher boiling point

allows better

dissolution of stubborn

solids.[1][2]

Solvent Screening Workflow (Decision Logic)
Use this logic to determine the optimal solvent for your specific batch.
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Figure 1: Decision tree for selecting the initial crystallization solvent system.[1][2]

Step-by-Step Recrystallization Protocol
Objective: Purify 5.0 g of crude n-Ethyl-2-hydroxyacetamide avoiding oil formation.
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Phase 1: Dissolution[1][2]
Place crude solid in a 100 mL Erlenmeyer flask.

Add Ethyl Acetate (approx. 10-15 mL) and a magnetic stir bar.

Heat to reflux (approx. 77°C) with stirring.

Checkpoint: If solid does not dissolve, add more EtOAc in 2 mL increments.[1][2] If it still

doesn't dissolve after 30 mL, switch to Ethanol.[1][2]

Phase 2: Anti-Solvent Addition (The Critical Step)[2]
Once dissolved, remove from heat for 30 seconds (stop boiling).

Add Hexane (or Heptane) dropwise to the hot solution.[1][2]

Stop adding hexane the moment a faint, persistent cloudiness (turbidity) appears.[1][2]

Add 1-2 drops of hot EtOAc to clear the solution again.[1][2]

Phase 3: Controlled Cooling[1][2]
Wrap the flask in a towel or place in a warm water bath (turned off) to cool slowly to room

temperature.

Why? Rapid cooling traps impurities and causes oiling.[1][2]

Once at room temperature, inspect:

Crystals? Proceed to ice bath (0°C) for 30 mins.

Oil droplets? Reheat immediately and add more EtOAc (See Troubleshooting).

Phase 4: Isolation[1][2]
Filter vacuum using a Buchner funnel.[1][2][3][4]

Wash cake with cold Hexane/EtOAc (3:1 ratio).
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Dry under high vacuum at room temperature (Do not heat, as MP is low).[1][2]

Troubleshooting & FAQs
Q1: The product is "oiling out" (forming a liquid layer at
the bottom) instead of crystallizing. What do I do?
Cause: The temperature dropped too fast, or the solution is too concentrated (supersaturated).

[1][2] Fix:

Reheat the mixture until the oil redissolves.

Add a small amount (10-20%) more of the polar solvent (e.g., Ethyl Acetate).[1][2]

Seed the solution: Add a tiny crystal of pure product (if available) or scratch the glass wall

with a rod as it cools.[1][2][5]

Cool slower. Insulate the flask.

Q2: I cannot get the solid to precipitate; the solution
remains clear even at 0°C.
Cause: Too much solvent or the compound is too soluble in the chosen system. Fix:

Evaporate 50% of the solvent using a rotary evaporator.[1][2]

Add more anti-solvent (Hexane) until turbidity returns.[1][2]

Place in a freezer (-20°C) instead of an ice bath.

Q3: My product is colored (yellow/brown) but should be
white.
Cause: Oxidation products or starting material residues (amines).[1][2] Fix:

Perform a Charcoal Treatment during Phase 1.[1][2]

Add activated carbon (1-2% by weight) to the hot solution.
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Stir for 5 minutes.

Filter hot through Celite to remove the carbon before cooling.[1][2]

Q4: How do I distinguish n-Ethyl-2-hydroxyacetamide
from its isomer N-(2-hydroxyethyl)acetamide?
Answer:

Melting Point: The isomer (N-(2-hydroxyethyl)acetamide) melts at ~60-64°C. Your target

likely has a distinct range (verify with a standard).[1][2]

NMR:

Target: Ethyl group signals (triplet ~1.1 ppm, quartet ~3.2 ppm) coupled to NH; Singlet for

-CH₂-OH (~3.9 ppm).[1][2]

Isomer: Singlet Methyl (Acetyl) ~2.0 ppm; Ethylene backbone multiplets.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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